Cas no 4121-22-6 (5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde)

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde is a heterocyclic aldehyde compound featuring a fused pyrrolopyrazine core. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of nitrogen-rich heterocyclic derivatives. The aldehyde functional group at the 7-position offers reactivity for further functionalization, enabling applications in cross-coupling reactions, condensation, and nucleophilic additions. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, including kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity.

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde structure

4121-22-6 structure

Product Name:5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde

CAS No:4121-22-6

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD10697810

CID:330391

PubChem ID:5383707

Update Time:2025-06-07

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5H-Pyrrolo[2,3-b]pyrazine-7-carboxaldehyde
- 1-(5H-pyrrolo[2,3-b]pyrazin-7-yl)ethanone
- 5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde
- 4,7-Diazaindol-3-carbaldehyd
- 5H-Pyrrolo(2,3-b)pyrazine-7-carbaldehyde
- 7-Formylpyrrolo< 2,3-b> pyrazin
- AC1NTLUY
- ANW-72320
- CTK1D6751
- NSC186053
- 5H-Pyrrolo[2,3-b]pyrazine-7-carboxaldehyde (7CI,8CI,9CI)
- L6MS2AXZ4H
- FZSSHQHTQKYNQL-UHFFFAOYSA-N
- 5656AB
- PB29790
- 5H-pyrrolo[5,4-b]pyrazine-7-carbaldehyde
- ST2406356
- Q-
- NSC-186053
- 2514353-05-8
- DS-14083
- CS-0050466
- SCHEMBL1696894
- DTXSID80194133
- EN300-104126
- AMY5406
- Z1198277987
- 5H-PYRROLO(2,3-B)PYRAZINE-7-CARBOXALDEHYDE
- 1H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde
- SCHEMBL1696892
- MFCD10697810
- NSC 186053
- AKOS006305573
- 4121-22-6
- UNII-L6MS2AXZ4H
- DTXCID90116624
- DB-349943
- MDL： MFCD10697810
- Inchi： 1S/C7H5N3O/c11-4-5-3-10-7-6(5)8-1-2-9-7/h1-4H,(H,9,10)
- InChI Key： FZSSHQHTQKYNQL-UHFFFAOYSA-N
- SMILES： O=CC1=CNC2C1=NC=CN=2

Computed Properties

Exact Mass: 147.04335
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6
XLogP3: -0.2

Experimental Properties

PSA: 58.64
LogP: 0.77040

5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde Pricemore >>

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Alichem	A099000337-250mg	5H-pyrrolo[2,3-b]pyrazine-7-carbaldehyde	4121-22-6	97%	250mg	$192.75	2023-09-01
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TRC	P758290-10mg	5H-Pyrrolo[2,3-b]pyrazine-7-carbaldehyde	4121-22-6		10mg	$ 50.00	2022-06-03
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abcr	AB337742-500 mg	5H-Pyrrolo[2,3-b]pyrazine-7-carboxaldehyde; .	4121-22-6		500mg	€488.40	2023-04-26
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